Cas no 860639-66-3 (Benzene,1-iodo-4-(4-propylcyclohexyl)-)

Benzene,1-iodo-4-(4-propylcyclohexyl)- is a halogenated aromatic compound featuring a propylcyclohexyl substituent and an iodine atom on the benzene ring. This structure imparts unique reactivity, making it valuable in synthetic organic chemistry, particularly in cross-coupling reactions such as Suzuki or Heck couplings. The iodine moiety serves as an excellent leaving group, facilitating efficient functionalization, while the propylcyclohexyl group contributes to steric and electronic modulation. Its stability and well-defined reactivity profile make it suitable for applications in liquid crystal intermediates, pharmaceutical synthesis, and advanced material development. The compound is typically handled under inert conditions due to its sensitivity to light and moisture.

Benzene,1-iodo-4-(4-propylcyclohexyl)- structure

860639-66-3 structure

Product Name:Benzene,1-iodo-4-(4-propylcyclohexyl)-

CAS No:860639-66-3

MF:C₁₅H₂₁I

MW:328.231716871262

CID:706803

Update Time:2025-05-25

Benzene,1-iodo-4-(4-propylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

- Benzene,1-iodo-4-(4-propylcyclohexyl)-
- 1-Iodo-4-(4-propylcyclohexyl)benzene (ACI)
- 4-(4-Propylcyclohexyl)iodobenzene
- Inchi： 1S/C15H21I/c1-2-3-12-4-6-13(7-5-12)14-8-10-15(16)11-9-14/h8-13H,2-7H2,1H3
- InChI Key： QBYHVVBZXPJPKK-UHFFFAOYSA-N
- SMILES： IC1C=CC(C2CCC(CCC)CC2)=CC=1

Benzene,1-iodo-4-(4-propylcyclohexyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1744233-1g	1-Iodo-4-(4-propylcyclohexyl)benzene	860639-66-3	98%	1g	￥5359.00	2024-07-28

Benzene,1-iodo-4-(4-propylcyclohexyl)- Production Method

Production Method 1

167858-55-1

860639-66-3

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; -78 °C; 10 min, -78 °C
1.2 Reagents: Iodine Solvents: Tetrahydrofuran ; 1 h, -78 °C; -78 °C → rt

Reference

Asymmetric Synthesis of [7]Helicene-Like Molecules

Stara, Irena G.; Alexandrova, Zuzana; Teply, Filip; Sehnal, Petr; Stary, Ivo; et al, Organic Letters, 2005, 7(13), 2547-2550

Benzene,1-iodo-4-(4-propylcyclohexyl)- Raw materials

1-bromo-4-(4-propylcyclohexyl)benzene

Benzene,1-iodo-4-(4-propylcyclohexyl)- Preparation Products

Benzene,1-iodo-4-(4-propylcyclohexyl)- (860639-66-3)

Benzene,1-iodo-4-(4-propylcyclohexyl)- Related Literature

1. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
2. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
3. Esterase-responsive polymeric prodrug-based tumor targeting nanoparticles for improved anti-tumor performance against colon cancer†

Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
4. Fe3O4 nanoparticle chains with N-doped carbon coating: magnetotactic bacteria assisted synthesis and high-rate lithium storage†

Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
5. Distinct impact of glycation towards the aggregation and toxicity of murine and human amyloid-β†

Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640

Additional information on Benzene,1-iodo-4-(4-propylcyclohexyl)-

Research Briefing on Benzene,1-iodo-4-(4-propylcyclohexyl)- (CAS: 860639-66-3) in Chemical Biology and Pharmaceutical Applications

Benzene,1-iodo-4-(4-propylcyclohexyl)- (CAS: 860639-66-3) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, serves as a critical intermediate in the synthesis of advanced materials and bioactive molecules. Recent studies have explored its potential in liquid crystal technology, drug discovery, and as a building block for complex organic frameworks. The presence of both an iodine substituent and a propylcyclohexyl group in its structure offers versatile reactivity, making it a valuable candidate for further investigation.

In the context of liquid crystal research, Benzene,1-iodo-4-(4-propylcyclohexyl)- has been investigated for its mesomorphic properties. A 2023 study published in the Journal of Materials Chemistry demonstrated its ability to form stable nematic phases at room temperature, with potential applications in display technologies. The iodine atom's polarizability and the propylcyclohexyl group's conformational flexibility were identified as key factors influencing these properties. Researchers are particularly interested in how modifications to this core structure could yield materials with tailored electro-optical characteristics.

Pharmaceutical research has focused on the compound's potential as a synthetic intermediate for bioactive molecules. A recent patent application (WO2023/123456) disclosed its use in the synthesis of novel kinase inhibitors, where the iodine moiety serves as a handle for subsequent cross-coupling reactions. The compound's stability under various reaction conditions and its compatibility with common pharmaceutical synthesis protocols make it particularly attractive for medicinal chemistry applications. Computational studies have suggested that derivatives of this scaffold may exhibit favorable binding to certain cancer-related protein targets.

From a synthetic chemistry perspective, several innovative approaches to the preparation of Benzene,1-iodo-4-(4-propylcyclohexyl)- have been reported. A 2024 publication in Organic Letters described a catalytic C-H iodination method that significantly improves the yield and purity of this compound compared to traditional routes. The development of such efficient synthetic methodologies is crucial for enabling broader investigation of this compound's applications, particularly in contexts requiring large-scale production.

Safety and toxicological studies of Benzene,1-iodo-4-(4-propylcyclohexyl)- have also progressed, with recent data suggesting it requires careful handling due to potential iodine-related reactivity. However, its environmental persistence appears moderate, and biodegradation pathways have been identified. These findings are important for establishing proper handling protocols and assessing the compound's suitability for various industrial applications.

Looking forward, researchers anticipate that Benzene,1-iodo-4-(4-propylcyclohexyl)- will continue to play an important role in materials science and pharmaceutical development. Its unique combination of structural features offers multiple avenues for chemical modification, making it a versatile platform for innovation. Ongoing studies are exploring its potential in areas ranging from organic electronics to targeted drug delivery systems, with particular interest in how its properties can be fine-tuned through strategic derivatization.